Cas no 92050-17-4 (Octane-1,8-diamine dihydrobromide)

• Product Name: Octane-1,8-diamine dihydrobromide
• CAS No: 92050-17-4
• MF: C₈H₂₂Br₂N₂
• MW: 306.081680774689
• CID: 4659746
• PubChem ID: 92041046
• Update Time: 2025-10-31

Octane-1,8-diamine dihydrobromide Chemical and Physical Properties

Names and Identifiers

• octane-1,8-diamine dihydrobromide
• 1,8-Octanediamine, dihydrobromide (9CI)
• 1,8-Octanediammonium dibromide
• 1，8-Octanedi ammonium Bromide
• 92050-17-4
• Octane-1,8-diamine dihydrobromide

• Inchi： 1S/C8H20N2.2BrH/c9-7-5-3-1-2-4-6-8-10;;/h1-10H2;2*1H
• InChI Key： XXBLGVUXOUAJTK-UHFFFAOYSA-N
• SMILES： Br.Br.NCCCCCCCCN

Computed Properties

• Exact Mass: 306.01292g/mol
• Monoisotopic Mass: 304.01497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 47.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on Octane-1,8-diamine dihydrobromide

Introduction to Octane-1,8-diamine Dihydrobromide (CAS No. 92050-17-4)

Octane-1,8-diamine dihydrobromide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 92050-17-4, is a derivative of octane and features diamine functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of Octane-1,8-diamine dihydrobromide consists of an octane backbone with amine groups attached to the 1st and 8th carbon atoms. The addition of hydrobromide ions enhances its solubility in polar solvents, which is a critical property for its application in pharmaceutical formulations. This solubility profile makes it particularly useful in drug delivery systems where aqueous environments are prevalent.

In recent years, the demand for high-purity intermediates in drug development has increased exponentially. Octane-1,8-diamine dihydrobromide has emerged as a key player in this domain due to its versatility and reactivity. Researchers have leveraged its unique chemical properties to develop novel therapeutic agents targeting various diseases, including cancer and neurological disorders.

One of the most compelling applications of Octane-1,8-diamine dihydrobromide is in the synthesis of polyamine-based drugs. Polyamines are naturally occurring organic compounds that play crucial roles in cell growth and differentiation. By incorporating this compound into drug molecules, scientists have been able to enhance their efficacy and reduce side effects. For instance, studies have shown that derivatives of Octane-1,8-diamine dihydrobromide can act as potent inhibitors of polyamine metabolism, thereby inhibiting tumor growth.

The pharmaceutical industry has also explored the use of Octane-1,8-diamine dihydrobromide in the development of antimicrobial agents. Its structural framework allows for the facile introduction of functional groups that can interact with bacterial cell walls, leading to increased antibacterial activity. Preliminary clinical trials have demonstrated promising results when this compound is used in combination with other antibiotics.

Beyond pharmaceuticals, Octane-1,8-diamine dihydrobromide has found applications in materials science and polymer chemistry. Its ability to form stable complexes with metal ions makes it a valuable ligand in catalytic processes. Additionally, researchers have utilized it to develop novel polymers with enhanced mechanical and thermal properties.

The synthesis of Octane-1,8-diamine dihydrobromide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to achieve high yields and purity. The growing interest in green chemistry has also spurred efforts to develop more sustainable synthetic routes for this compound.

In conclusion, Octane-1,8-diamine dihydrobromide (CAS No. 92050-17-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties make it an indispensable tool in pharmaceutical research and development, while its applications in materials science continue to expand. As research progresses, we can expect to see even more innovative uses for this versatile compound.